Cas no 1320337-55-0 ((2S,3S)-1-(4-hydroxyphenyl)butane-2,3-diol)

• Product Name: (2S,3S)-1-(4-hydroxyphenyl)butane-2,3-diol
• CAS No: 1320337-55-0
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 2059233
• PubChem ID: 129826096
• Update Time: 2025-04-21

(2S,3S)-1-(4-hydroxyphenyl)butane-2,3-diol Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-1-(4-hydroxyphenyl)butane-2,3-diol
• 1320337-55-0

• Inchi： 1S/C10H14O3/c1-7(11)10(13)6-8-2-4-9(12)5-3-8/h2-5,7,10-13H,6H2,1H3/t7-,10-/m0/s1
• InChI Key： IVLIIEDCXYKJLC-XVKPBYJWSA-N
• SMILES： O[C@H]([C@H](C)O)CC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 60.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids